Cas no 840481-79-0 (Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-)

• Product Name: Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-
• CAS No: 840481-79-0
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 4209546
• PubChem ID: 59656659
• Update Time: 2025-04-24

Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-amino-5-phenyl-
• 840481-79-0
• VJDVDLZWSACQSP-UHFFFAOYSA-N
• benzo[b]thiophene-2-carboxamide,3-amino-5-phenyl-
• SCHEMBL5114512
• 3-amino-5-phenyl-benzo[b]thiophene-2-carboxylic acid amide

• Inchi： 1S/C15H12N2OS/c16-13-11-8-10(9-4-2-1-3-5-9)6-7-12(11)19-14(13)15(17)18/h1-8H,16H2,(H2,17,18)
• InChI Key： VJDVDLZWSACQSP-UHFFFAOYSA-N
• SMILES： C12=CC=C(C3=CC=CC=C3)C=C1C(N)=C(C(N)=O)S2

Computed Properties

• Exact Mass: 268.06703418Da
• Monoisotopic Mass: 268.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.4Ų